N'-(2,5-dichlorophenyl)carbamimidothioic acid

• IUPAC Name: N'-(2,5-dichlorophenyl)carbamimidothioic acid
• InChI: InChI=1S/C7H6Cl2N2S/c8-4-1-2-5(9)6(3-4)11-7(10)12/h1-3H,(H3,10,11,12)
• InChI Key: UQCOANNCPUOZNW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)N=C(N)S)Cl
• Molecular Formula: C7H6Cl2N2S
• Molecular Weight: 221.11 g/mol

Description

N'-(2,5-dichlorophenyl)carbamimidothioic acid is a chemical compound with various applications in scientific research and industry. It is known for its unique properties and reactivity, making it a valuable substance in multiple fields.

Preparation Methods

The preparation of N'-(2,5-dichlorophenyl)carbamimidothioic acid involves several synthetic routes and reaction conditions. One common method includes the formation of inclusion complexes with cyclodextrins. This process involves the determination of the inclusion formation constant and the use of analytical techniques to evidence host inclusion . Industrial production methods often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

N'-(2,5-dichlorophenyl)carbamimidothioic acid undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce oxides, while substitution reactions can lead to the formation of new compounds with different functional groups .

Scientific Research Applications

N'-(2,5-dichlorophenyl)carbamimidothioic acid has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it is employed in the study of molecular interactions and cellular processes. In medicine, this compound is investigated for its potential therapeutic effects and its role in drug development. Industrial applications include its use in the production of advanced materials and as a catalyst in chemical reactions .

Mechanism of Action

The mechanism of action of N'-(2,5-dichlorophenyl)carbamimidothioic acid involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity. This can lead to changes in cellular processes and biochemical pathways, ultimately resulting in the desired therapeutic or industrial outcome .

Comparison with Similar Compounds

N'-(2,5-dichlorophenyl)carbamimidothioic acid can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable chemical structures and reactivity. this compound stands out due to its specific properties and applications. For instance, its ability to form stable inclusion complexes with cyclodextrins makes it particularly valuable in certain industrial processes .